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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
utilization of Indium-115 in the detection of low-energy neutrinos, a field with significant
implications for fundamental physics and potentially for advanced analytical techniques.

Introduction

The detection of low-energy neutrinos, particularly those originating from the proton-proton (pp)
fusion chain in the Sun, is a crucial endeavor in astrophysics and particle physics. Indium-115
(1*3In) offers a unique and promising avenue for real-time spectroscopy of these elusive
particles. The primary mechanism for detection is the charged-current inverse beta decay
reaction, which provides a distinct delayed coincidence signature, allowing for effective
discrimination from background events.[1][2] This technology, primarily advanced through the
Low Energy Neutrino Spectroscopy (LENS) project, holds the potential to unravel key aspects
of neutrino physics and solar processes.[1][2]

Principle of Detection

The detection of a low-energy electron neutrino (ve) by an Indium-115 nucleus proceeds
through the following inverse beta decay reaction:

ve + 1°In - 1158n* + e~
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This reaction has a low energy threshold of approximately 114 keV, making it sensitive to the
abundant low-energy solar neutrinos.[1] The resulting Tin-115 (**°Sn) nucleus is in an excited
state. It subsequently de-excites to its ground state through a cascade of two gamma rays (y)
with a characteristic time delay. This delayed coincidence between the prompt electron signal
and the subsequent gamma rays provides a powerful tool for identifying true neutrino events

amidst background radiation.[3]

Key Reaction Properties

The unique signature of a neutrino interaction in an Indium-115 detector is a triple coincidence:
a prompt electron followed by two delayed gamma rays. This distinct temporal and spatial
correlation is the cornerstone of the experimental technique.[3]

Quantitative Data

The following tables summarize key quantitative parameters associated with the use of
Indium-115 for low-energy neutrino detection.

Parameter Value Reference
Target Isotope 15In [1]

Natural Abundance of 13In 95.7% [1]
Reaction ve + 115|n - 15gn* + e~ [1]

Energy Threshold ~114 keV [1]

155n* Excited State Half-life 3.27 ps [1]

Delayed Gamma Ray Energies 116 keV and 497 keV [1]

15|n Half-life (Beta Decay) 4.41 x 10** years
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Expected Signal in **5In

Neutrino Source Energy Range

Detector
Solar pp <0.42 MeV Dominant signal
Solar Be 0.862 MeV (line) Significant contribution
Solar pep 1.44 MeV (line) Lower but detectable rate
Geo-neutrinos < 2.6 MeV Potential for detection

Note: The neutrino capture cross-section is energy-dependent. Detailed cross-section data is
crucial for interpreting the detected neutrino spectrum.

Experimental Protocols
Preparation of Indium-Loaded Liquid Scintillator (InLS)

A critical component of an Indium-115 based detector is the indium-loaded liquid scintillator
(InLS). The following protocol outlines a general procedure for its synthesis, based on the
principles developed for metal-loaded scintillators.

Objective: To synthesize a stable, transparent, and highly efficient liquid scintillator containing a
significant concentration of indium.

Materials:

e Indium Trichloride (InClIs) or other suitable indium salt

e Carboxylic acid (e.qg., 3,5,5-trimethylhexanoic acid)[4]

¢ Organic solvent (e.g., linear alkylbenzene - LAB, pseudocumene - PC)[3]
e Primary fluor (e.g., 2,5-diphenyloxazole - PPO)[4]

o Wavelength shifter (e.g., 1,4-bis(2-methylstyryl)benzene - bis-MSB)[4]

o Deionized water

e pH meter and adjustment solutions (e.g., NaOH, HCI)
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Procedure:

e Aqueous Solution Preparation: Dissolve the indium salt in deionized water to create an
agueous solution of a specific molarity.

e Liquid-Liquid Extraction:
o Mix the agueous indium solution with the carboxylic acid dissolved in the organic solvent.

o Carefully adjust the pH of the aqueous phase to the optimal value for the formation of the
indium-carboxylate complex. This step is critical for achieving high indium loading and
stability.[3]

o Allow the two phases to separate. The indium-carboxylate complex will be extracted into
the organic phase.

e Purification:
o Separate the organic phase containing the indium complex.
o Wash the organic phase with deionized water to remove any remaining impurities.

o Utilize techniques such as vacuum distillation to remove any residual water and unreacted
components.[5]

e Scintillator Formulation:

o Dissolve the purified solid indium carboxylate in the chosen organic solvent to the desired
concentration (typically 8-10% by weight).[3]

o Add the primary fluor (PPO) and wavelength shifter (bis-MSB) to the solution and stir until
completely dissolved.

e Quality Control:

o Measure the light yield of the final InLS using a calibrated light source.
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o Determine the optical attenuation length at the emission wavelength of the scintillator
(around 430 nm) using a spectrophotometer.[3]

o Assess the long-term stability of the solution by monitoring for any precipitation or
degradation over time.[3]

Detector Assembly and Data Acquisition

Objective: To construct a detector capable of efficiently detecting the scintillation light produced
by neutrino interactions and to acquire the resulting electronic signals for analysis.

Components:

o Containment vessel for the InLS (material should be low in intrinsic radioactivity and
compatible with the scintillator)

» Array of photomultiplier tubes (PMTs) surrounding the vessel

¢ High-voltage power supply for the PMTs

 Signal processing electronics (preamplifiers, amplifiers, discriminators)

o Data acquisition (DAQ) system (e.g., FPGA-based digitizers)[6][7]

» Shielding materials (e.g., lead, water) to reduce external background radiation
Procedure:

o Vessel Preparation: Thoroughly clean the containment vessel to minimize any radioactive
contaminants.

o PMT Installation: Mount the PMTs around the vessel to ensure maximum light collection
efficiency. The arrangement should be optimized to provide uniform coverage.

 Filling: Carefully fill the vessel with the prepared InLS, avoiding the introduction of any air
bubbles or contaminants.
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o Light Sealing: Ensure the entire detector is light-tight to prevent any external light from
reaching the PMTs.

¢ Electronics Connection:

o

Connect the PMTs to the high-voltage power supply.

[¢]

Route the PMT signals to the preamplifiers and then to the main amplifiers.

[e]

Connect the amplified signals to discriminators to generate logic pulses for triggering.

[e]

Feed the analog signals into the DAQ system for digitization and recording.

« Shielding Installation: Surround the detector with appropriate shielding to minimize
background from cosmic rays and environmental radioactivity.

Calibration

Objective: To determine the energy scale and detection efficiency of the detector.
Procedure:
e Energy Calibration:

o Deploy radioactive sources with known gamma-ray energies (e.g., ¢°Co, 137Cs, >*Mn) at
various positions within the detector volume.

o Record the resulting spectra and use the photopeaks to establish a relationship between
the measured charge (or pulse height) and the deposited energy.

 Efficiency Calibration:

o Use sources with known activities to determine the overall detection efficiency of the
detector as a function of energy and position.

o Neutron sources (e.g., AmBe, 252Cf) can be used to mimic the delayed coincidence
signature of the neutrino signal and to calibrate the neutron detection efficiency.[8]
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Caption: Neutrino interaction and subsequent decay pathway in an Indium-115 detector.

Experimental Workflow
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Caption: Workflow from neutrino detection to data analysis in an Indium-115 experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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